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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)anisole

Cat. No.: B1333870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,5-
Bis(trifluoromethyl)anisole (CAS No. 349-60-0). Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions
3,5-Bis(trifluoromethyl)anisole is a flammable liquid that can cause skin, eye, and respiratory

irritation. It is crucial to handle this chemical with appropriate personal protective equipment

(PPE) in a well-ventilated area, away from ignition sources.

GHS Hazard Classification:

Flammable Liquids: Category 3

Skin Irritation: Category 2

Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Signal Word: Warning

Hazard Statements:
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H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Pictograms:

GHS02: Flame

GHS07: Exclamation Mark

Physical and Chemical Properties
A summary of the key quantitative data for 3,5-Bis(trifluoromethyl)anisole is provided in the

table below for easy reference.

Property Value Source

CAS Number 349-60-0 [2]

Molecular Formula C₉H₆F₆O [2]

Molecular Weight 244.13 g/mol

Appearance Colorless liquid [3]

Boiling Point 158-160 °C

Flash Point 55.4 °C

Density 1.352 g/cm³

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,5-Bis(trifluoromethyl)anisole to minimize

exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3]

Prevents skin contact, which

can cause irritation.

Skin and Body Protection
Flame-retardant lab coat and

closed-toe shoes.

Protects against accidental

skin contact and provides a

barrier in case of fire.

Respiratory Protection

Use in a well-ventilated fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used.

Prevents inhalation of vapors

that can cause respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3,5-Bis(trifluoromethyl)anisole.

Ensure Proper Ventilation: All handling of this chemical must be conducted in a certified

chemical fume hood.[3]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Prepare Work Area: Ensure the fume hood is clean and uncluttered. Have all necessary

equipment and reagents within reach to avoid unnecessary movement.

Locate Emergency Equipment: Confirm the location and functionality of the nearest safety

shower, eyewash station, and fire extinguisher.[4]
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Grounding and Bonding: When transferring the chemical from one container to another,

ground and bond the containers to prevent static discharge, which could be an ignition

source.[4]

Use Spark-Proof Tools: Employ tools made of non-sparking materials to avoid ignition of

flammable vapors.[4]

Avoid Inhalation and Contact: Keep the fume hood sash at the lowest practical height. Avoid

direct contact with the liquid and inhalation of vapors.[4]

Keep Containers Closed: When not in use, ensure the container is tightly sealed to prevent

the escape of vapors.[4]

Store in a Flammable Liquid Storage Cabinet: Keep the container in a designated, well-

ventilated, and cool area away from heat, sparks, and open flames.[4]

Incompatible Materials: Store away from strong oxidizing agents.[4]

Disposal Plan
All waste containing 3,5-Bis(trifluoromethyl)anisole must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste, including any rinsates from cleaning glassware, in a designated,

properly labeled, and sealed container.

Label the container clearly as "Hazardous Waste: 3,5-Bis(trifluoromethyl)anisole" and

include the appropriate hazard symbols.

Solid waste contaminated with the chemical (e.g., absorbent materials, gloves, paper

towels) should be collected in a separate, clearly labeled, and sealed container.

Waste Segregation:

Halogenated organic waste must be segregated from non-halogenated waste streams.

Disposal Procedure:
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Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the waste containers.

Emergency Procedures
For Minor Spills (contained within the fume hood):

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Use an inert absorbent material such as vermiculite, sand, or earth to contain

the spill.[4]

Cleanup:

Using non-sparking tools, carefully collect the absorbed material and place it into a

labeled, sealable container for hazardous waste disposal.[4]

Wipe the spill area with a suitable solvent (e.g., acetone), collecting the cleaning materials

as hazardous waste.

Ventilation: Ensure the area is well-ventilated.

For Major Spills (outside of the fume hood):

Evacuate: Immediately evacuate the area.

Alert: Activate the nearest fire alarm and notify your institution's emergency response team.

Ventilate: If it is safe to do so, increase ventilation to the area.

Prevent Entry: Restrict access to the spill area.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[4]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 3,5-
Bis(trifluoromethyl)anisole.
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Caption: Workflow for Safe Handling of 3,5-Bis(trifluoromethyl)anisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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